Cas no 2227107-77-7 (2-Pyrrolidinone, 4-(4-fluorophenyl)-, (4S)-)

• Product Name: 2-Pyrrolidinone, 4-(4-fluorophenyl)-, (4S)-
• CAS No: 2227107-77-7
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• MDL: MFCD22573810
• CID: 5106644
• Update Time: 2025-07-18

2-Pyrrolidinone, 4-(4-fluorophenyl)-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(4-fluorophenyl)-, (4S)-

• MDL： MFCD22573810
• Inchi： 1S/C10H10FNO/c11-9-3-1-7(2-4-9)8-5-10(13)12-6-8/h1-4,8H,5-6H2,(H,12,13)/t8-/m1/s1
• InChI Key： JIQYWLZCHCBUSG-MRVPVSSYSA-N
• SMILES： N1C[C@H](C2=CC=C(F)C=C2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-Pyrrolidinone, 4-(4-fluorophenyl)-, (4S)-

Comprehensive Overview of 2-Pyrrolidinone, 4-(4-fluorophenyl)-, (4S)- (CAS No. 2227107-77-7)

The compound 2-Pyrrolidinone, 4-(4-fluorophenyl)-, (4S)- (CAS No. 2227107-77-7) is a chiral pyrrolidinone derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the 4-(4-fluorophenyl) substituent and the (4S) stereocenter, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel therapeutics targeting neurological disorders and metabolic diseases.

In recent years, the demand for chiral building blocks like 2-Pyrrolidinone, 4-(4-fluorophenyl)-, (4S)- has surged, driven by advancements in asymmetric synthesis and drug discovery. The fluorophenyl group enhances the compound's binding affinity to biological targets, while the pyrrolidinone core contributes to its stability and solubility. These properties align with current trends in medicinal chemistry, where fluorinated compounds and heterocyclic scaffolds are prioritized for their improved pharmacokinetic profiles.

The synthesis of CAS No. 2227107-77-7 often involves enantioselective methods, such as catalytic hydrogenation or enzymatic resolution, to achieve high optical purity. This aligns with the growing emphasis on green chemistry and sustainable manufacturing practices. Industry leaders are also exploring its applications in peptide mimetics and small-molecule inhibitors, addressing unmet medical needs in oncology and inflammation.

From an SEO perspective, users frequently search for terms like "4-(4-fluorophenyl)-2-pyrrolidinone uses", "(4S)-pyrrolidinone derivatives", and "CAS 2227107-77-7 suppliers". These queries reflect the compound's relevance in high-throughput screening and drug development pipelines. Additionally, its potential as a precursor for CNS drugs has sparked discussions in academic forums and patent literature.

Quality control and analytical characterization of 2-Pyrrolidinone, 4-(4-fluorophenyl)-, (4S)- are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and stereochemical integrity. Suppliers often highlight these metrics to meet the stringent requirements of GMP-compliant production facilities.

In summary, CAS No. 2227107-77-7 represents a versatile and pharmacologically relevant scaffold. Its integration into modern drug design underscores the importance of chiral auxiliaries and fluorine chemistry in addressing complex biological challenges. As research progresses, this compound is poised to play a pivotal role in the next generation of therapeutic agents.